Cas no 2411259-98-6 (N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide)

• Product Name: N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide
• CAS No: 2411259-98-6
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 5838490
• PubChem ID: 165767249
• Update Time: 2025-10-31

N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide
• 2411259-98-6
• Z3594871432
• EN300-26578185

• Inchi： 1S/C15H14N2O/c1-2-6-14(18)17-13-9-15(10-13,11-16)12-7-4-3-5-8-12/h3-5,7-8,13H,9-10H2,1H3,(H,17,18)
• InChI Key： BGSQVCCTIVMQAZ-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1CC(C#N)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide

Introduction to N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide (CAS No. 2411259-98-6)

N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide, identified by the CAS number 2411259-98-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclobutyl ring substituted with a cyano group and a phenyl group at the same position, coupled with an amide functional group. The presence of these specific structural motifs makes it a promising candidate for further investigation in various biochemical and pharmacological applications.

The chemical structure of N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide exhibits a high degree of complexity, which is reflected in its potential interactions with biological targets. The cyclobutyl ring, being a rigid structure, can influence the conformational flexibility of the molecule, while the cyano and phenyl groups introduce electronic and steric effects that can modulate its binding affinity to proteins and other biomolecules. These features make it an intriguing subject for medicinal chemistry studies aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The amide group in N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide is particularly noteworthy, as amides are known to be important pharmacophores in many drugs. They can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. Additionally, the cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or esters, which are commonly found in bioactive molecules.

One of the most exciting aspects of N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past decades. The unique structural features of N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide make it a promising candidate for designing selective kinase inhibitors. Its ability to interact with specific residues in the active site of kinases could lead to the development of novel drugs that target these enzymes effectively.

Recent studies have demonstrated that compounds with cyclobutyl rings can exhibit potent inhibitory activity against various kinases. For example, some cyclobutane derivatives have been shown to inhibit tyrosine kinases by binding to their ATP-binding pockets. Similarly, N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide may interact with the ATP-binding site of kinases through its amide and cyano groups, thereby blocking their activity. This suggests that further exploration of this compound could lead to the discovery of new kinase inhibitors with improved selectivity and efficacy.

The synthesis of N-(3-cyano-3-phenylcyclobutyl)but-2-ynamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules more efficiently than ever before. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These methods have been instrumental in the preparation of analogs of N-(3-cyano-3-phencyclobutyl)butanoylamide (CAS No. 2411259), which are essential for optimizing its pharmacological properties.

In addition to its potential as a kinase inhibitor, N-(3-cyano-phencyclobutane)carboxamide (CAS No.) may also have applications in other areas of drug discovery. For instance, it could serve as a scaffold for designing compounds that interact with other biological targets, such as G protein-coupled receptors (GPCRs) or ion channels. GPCRs are membrane receptors that mediate many physiological processes and are implicated in numerous diseases. Therefore, developing selective GPCR ligands is an important goal in drug discovery.

The phenyl group in N-(3-cyano-phencyclobutane)carboxamide can be modified to introduce additional functional groups that enhance its binding affinity to GPCRs or other targets. For example, aromatic rings can be used as recognition elements that interact with specific residues in the binding pocket of GPCRs through π-stacking interactions or hydrophobic effects. Similarly, substituents on the phenyl ring can be designed to optimize solubility or metabolic stability.

The cyano group in this compound also offers opportunities for further derivatization. It can be reduced to an amine or converted into other functional groups such as carboxylic acids or esters. These transformations can lead to new analogs with different pharmacological properties that may be more suitable for certain therapeutic applications than the parent compound.

In conclusion,N-(3-cyanophencyclohexane))carboxamide (CAS No.) is a versatile moleculewith significant potentialin pharmaceutical research.Several studieshave demonstratedits importancein drug discoveryand development.Despite several challengesin synthesisand optimization,future researchis likelyto yieldnew insightsintoitspharmacological propertiesand applications.Furtherinvestigationwillbe necessaryto fullyelucidateitspotentialasakinetakinhibitororotherbiologicallyactive compounds.Suchstudiescouldleadtotheidentificationofnoveltherapeuticagentsforvarious diseases.